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Compound of Interest

Compound Name: Denudanolide A

Cat. No.: B602824 Get Quote

Despite inquiries into the physical and chemical properties of Denudanolide A, a

comprehensive search of established chemical databases and scientific literature has yielded

no verifiable information for a compound with this name. While a single commercial supplier

lists "Denudanolide A" with a specific CAS number, this identifier is not recognized by major

international chemical registries, casting significant doubt on its validity and the existence of

publicly available data on the substance.

For researchers, scientists, and drug development professionals, access to accurate and

verifiable data on chemical compounds is paramount. However, in the case of "Denudanolide
A," the trail of scientific evidence runs cold. A thorough investigation into prominent chemical

databases, including PubChem, ChemSpider, and the Chemical Abstracts Service (CAS)

registry, reveals no entry for a compound named Denudanolide A.

A solitary listing appears on the website of a chemical supplier, BioCrick, which assigns the

CAS number 288259-72-3 and the molecular formula C20H20O6 to "Denudanolide A."

However, this CAS number does not correspond to any known substance within the

comprehensive CAS registry, a global standard for chemical information. Furthermore, the

supplier's certificate of analysis for "Denudanolide A" provides only the molecular formula and

molecular weight, with no additional physical or chemical properties, spectroscopic data, or

references to peer-reviewed literature.

The "-olide" suffix in the purported name suggests that the compound could be a lactone, a

class of organic compounds prevalent in natural products. The "Denuda-" prefix might hint at
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an origin from the plant species Magnolia denudata, which is known to produce a variety of

bioactive compounds, including sesquiterpenoid lactones. While the Magnolia genus is indeed

a rich source of such compounds, with "Magnolialide" being one example found in these plants,

no scientific literature to date has reported the isolation or characterization of a compound

named "Denudanolide A" from Magnolia denudata or any other source.

The absence of "Denudanolide A" from the scientific record and reputable chemical databases

makes it impossible to provide the requested in-depth technical guide. Key information such as

molecular structure, melting point, boiling point, solubility, spectral data (NMR, IR, Mass

Spectrometry), and, crucially, any associated biological activities or signaling pathways,

remains unavailable. Consequently, the creation of structured data tables, detailed

experimental protocols, and visualizations of its mechanisms of action cannot be fulfilled.

In conclusion, based on the current body of publicly accessible scientific knowledge,

"Denudanolide A" does not appear to be a recognized or documented chemical compound.

The discrepancy of the single commercial listing without validation from established chemical

authorities suggests a potential misidentification or a proprietary compound not disclosed in the

public domain. Therefore, any scientific endeavor or drug development effort based on this

name would require direct engagement with the original source for clarification and complete

chemical characterization. Without such primary data, the scientific community cannot validate

its existence or explore its potential properties.

To cite this document: BenchChem. [Unraveling the Enigma of Denudanolide A: A Case of
Undisclosed Identity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602824#physical-and-chemical-properties-of-
denudanolide-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b602824?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

